Cas no 6634-57-7 (4,4-bis[4-hydroxy-3-[(n-phenylanilino)methyl]phenyl]pentanoic Acid)

• Product Name: 4,4-bis[4-hydroxy-3-[(n-phenylanilino)methyl]phenyl]pentanoic Acid
• CAS No: 6634-57-7
• MF: C₄₃H₄₀N₂O₄
• MW: 648.788711547852
• CID: 1708945
• PubChem ID: 242912
• Update Time: 2025-04-21

4,4-bis[4-hydroxy-3-[(n-phenylanilino)methyl]phenyl]pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4-bis[4-hydroxy-3-[(n-phenylanilino)methyl]phenyl]pentanoic Acid
• NSC51921
• 4,4-Bis(3-((diphenylamino)methyl)-4-hydroxyphenyl)pentanoic acid
• 4,4-bis{3-[(diphenylamino)methyl]-4-hydroxyphenyl}pentanoic acid
• AC1L6AFS
• AC1Q5VTE
• CTK5C4318
• AR-1F7792
• NSC 51921
• NSC-51921
• NSC51921; 4,4-Bis(3-((diphenylamino)methyl)-4-hydroxyphenyl)pentanoic acid; 4,4-bis{3-[(diphenylamino)methyl]-4-hydroxyphenyl}pentanoic acid; AC1L6AFS; AC1Q5VTE; CTK5C4318; AR-1F7792; NSC 51921; NSC-51921;
• 4,4-bis[3-[(diphenylamino)methyl]-4-hydroxy-phenyl]pentanoic acid
• DTXSID80216546
• 6634-57-7
• DS-005122

• Inchi： 1S/C43H40N2O4/c1-43(27-26-42(48)49,34-22-24-40(46)32(28-34)30-44(36-14-6-2-7-15-36)37-16-8-3-9-17-37)35-23-25-41(47)33(29-35)31-45(38-18-10-4-11-19-38)39-20-12-5-13-21-39/h2-25,28-29,46-47H,26-27,30-31H2,1H3,(H,48,49)
• InChI Key： JVHLBDIAJWTLDO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C1C=CC(=C(CN(C2C=CC=CC=2)C2C=CC=CC=2)C=1)O)CCC(=O)O

Computed Properties

• Exact Mass: 648.299
• Monoisotopic Mass: 648.29880776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols